Cas no 844449-44-1 (3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one)

• Product Name: 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one
• CAS No: 844449-44-1
• MF: C₂₀H₂₀BrNO₃
• MW: 402.281704902649
• CID: 5420415
• PubChem ID: 5932611
• Update Time: 2025-07-21

3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• AKOS002223763
• 3-(4-bromophenyl)-8-((diethylamino)methyl)-7-hydroxy-4H-chromen-4-one
• F3385-1025
• 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one
• STK921681
• 3-(4-bromophenyl)-8-(diethylaminomethyl)-7-hydroxychromen-4-one
• 844449-44-1
• 4H-1-Benzopyran-4-one, 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-

• Inchi： 1S/C20H20BrNO3/c1-3-22(4-2)11-16-18(23)10-9-15-19(24)17(12-25-20(15)16)13-5-7-14(21)8-6-13/h5-10,12,23H,3-4,11H2,1-2H3
• InChI Key： XRIGGVSAUXEEKO-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN(CC)CC)C(O)=CC=C2C(=O)C=1C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 401.06266g/mol
• Monoisotopic Mass: 401.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one

Introduction to 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one (CAS No. 844449-44-1)

3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This chromene derivative, identified by the CAS number 844449-44-1, features a benzene ring substituted with a bromine atom at the para position, an N,N-diethylamino methyl group attached to the chromene core, and a hydroxyl group at the 7-position. Such structural motifs are often explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The chromene scaffold, characterized by a benzopyranone structure, is well-documented for its diverse biological effects. Compounds belonging to this class have been investigated for their potential applications in treating various diseases, including inflammatory disorders, neurodegenerative conditions, and infectious diseases. The presence of the 4-bromophenyl group in 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one introduces a region of electrophilic reactivity, which can be exploited for further functionalization or interaction with biological targets. Additionally, the hydroxyl group at the 7-position may contribute to hydrogen bonding interactions, enhancing binding affinity to protein receptors.

Recent advancements in drug discovery have highlighted the importance of rational molecular design to optimize bioactivity. The diethylamino methyl substituent in this compound likely plays a crucial role in modulating pharmacokinetic properties, such as solubility and metabolic stability. This moiety is frequently incorporated into drug candidates to improve oral bioavailability and prolong systemic exposure. The combination of these structural features makes 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one a promising candidate for further investigation in medicinal chemistry.

In vitro studies have begun to elucidate the potential pharmacological profile of this compound. Initial screening assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, the brominated aromatic ring could interact with transcription factors or kinases, while the diethylamino group might modulate G-protein coupled receptors (GPCRs). The hydroxyl functionality could further enhance binding interactions through hydrogen bonding or hydrophobic effects.

The synthesis of 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one involves multi-step organic transformations, including condensation reactions to form the chromene core and subsequent functionalization at specific positions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the bromophenyl and diethylamino methyl groups with high selectivity and yield. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical testing and mechanistic studies.

One of the most compelling aspects of this compound is its potential therapeutic applications. Emerging research indicates that chromene derivatives may possess anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory pathways. The presence of both bromine and nitrogen-containing substituents suggests that 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one could interfere with signaling cascades involved in immune responses. Such activities make it an attractive lead compound for developing novel immunomodulatory therapies.

Furthermore, the compound’s structure suggests potential utility in treating neurological disorders. The chromene core has been associated with neuroprotective effects in several preclinical models. The diethylamino methyl group may enhance blood-brain barrier penetration, allowing for targeted delivery to central nervous system (CNS) compartments. This combination of structural features positions 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one as a candidate for further exploration in neurodegenerative diseases such as Alzheimer’s or Parkinson’s.

Computational modeling has also been employed to gain insights into the binding interactions of this compound with biological targets. Molecular docking studies suggest that it may bind competitively with substrates at enzyme active sites or receptor binding pockets. These simulations provide valuable guidance for optimizing lead compounds through structure-based drug design approaches.

The development of novel drug candidates requires rigorous evaluation through preclinical studies to assess safety and efficacy profiles. Initial toxicity assays have demonstrated that 3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one exhibits moderate solubility and acceptable acute toxicity at tested doses. However, long-term studies are necessary to evaluate potential side effects or pharmacokinetic interactions with other drugs.

The future direction of research on this compound will likely involve expanding its chemical diversity through analog synthesis and exploring new therapeutic indications. By modifying substituents such as the bromine atom or diethylamino group, chemists can generate libraries of derivatives with enhanced potency or selectivity against specific disease targets.

In conclusion,3-(4-bromophenyl)-8-[(diethylamino)methyl]-7-hydroxy-4H-chromen-4-one (CAS No. 844449-44-1) represents an intriguing pharmacological entity with multiple potential applications across different therapeutic areas. Its unique structural features—comprising a brominated phenyl ring,hydroxyl group, and diethylamino methyl moiety—make it a valuable scaffold for medicinal chemistry innovation. Continued investigation into its biological activities and synthetic optimization will contribute significantly to advancing drug discovery efforts in academia and industry alike.